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Cat. No.: B604930

Get Quote

In the rapidly evolving field of 3D printing for biomedical and research applications,

understanding the cytotoxic potential of photopolymer resins is paramount. This guide provides

a comparative analysis of the cytotoxic profiles of common 3D printing resins, offering a

benchmark against which "Resinone" (a brand by RESIONE) can be evaluated. Due to the

proprietary nature of many commercial resin formulations, direct, publicly available cytotoxicity

data for specific RESIONE resins is limited. Therefore, this comparison is based on published

data for other commercially available resins and the known cytotoxic effects of common resin

components.

Comparative Cytotoxicity of 3D Printer Resins
The cytotoxicity of 3D printer resins is primarily attributed to the leaching of unreacted

monomers and photoinitiators from the polymerized material. The degree of cytotoxicity can

vary significantly depending on the resin's chemical composition, the printing and post-curing

processes, and the cell type used for evaluation. Below is a summary of cytotoxicity data from

studies on several commercially available resins.

Table 1: Comparative Cytotoxicity of Various 3D Printer Resins
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Resin
Brand &
Type

Cell Line Assay
Exposure
Time

Cell
Viability
(%)

Cytotoxic
ity Level
(ISO
10993-5)

Referenc
e

Formlabs

Permanent

Crown

HGF-1,

L929
MTT 24 hours > 85%

Non-

cytotoxic
[1]

Formlabs

Permanent

Crown

HGF-1,

L929
MTT 72 hours > 75%

Non-

cytotoxic
[1]

Saremco

Crowntec

HGF-1,

L929
MTT 24 hours > 85%

Non-

cytotoxic
[1]

Saremco

Crowntec

HGF-1,

L929
MTT 72 hours > 75%

Non-

cytotoxic
[1]

NextDent

Base
HGF MTT 48 hours ~90%

Non-

cytotoxic
[2]

Photoinitiat

or BAPO
L-929 MTT

24 hours

(50 µM)
< 20%

Severely

cytotoxic
[3]

Photoinitiat

or TPO
L-929 MTT

24 hours

(50 µM)
~30%

Severely

cytotoxic
[3]

Photoinitiat

or TPO-L
L-929 MTT

24 hours

(50 µM)
~80%

Non-

cytotoxic
[3]

Note: According to ISO 10993-5, cell viability above 70% is generally considered non-cytotoxic.

[1]

Potential Cytotoxicity of Resinone Resins
While specific cytotoxicity data for RESIONE resins are not publicly available, their material

safety data sheets (MSDS) and product descriptions indicate they are composed of common

photopolymer resin constituents such as methacrylate oligomers, monomers, and

photoinitiators. For instance, resins like RESIONE M58 are described as "ABS-like," suggesting
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a formulation designed for toughness, which often involves urethane acrylates and other

methacrylate esters.

The cytotoxicity of such components is well-documented. For example, residual monomers like

2-hydroxyethyl methacrylate (HEMA) and triethylene glycol dimethacrylate (TEGDMA) have

been shown to induce cytotoxic effects in a dose-dependent manner. These effects are often

mediated by the generation of reactive oxygen species (ROS), leading to oxidative stress, DNA

damage, and ultimately, apoptosis.

Signaling Pathway of Monomer-Induced
Cytotoxicity
Unreacted monomers that leach from resins can induce cytotoxicity through various signaling

pathways. A common mechanism involves the induction of apoptosis through oxidative stress.
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Caption: Monomer-induced apoptotic pathway.
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Experimental Protocols
Accurate and reproducible cytotoxicity data relies on standardized experimental protocols. The

following are detailed methodologies for common assays used to evaluate resin cytotoxicity,

based on ISO 10993-5 standards.

MTT Assay for Cell Viability
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

test that measures cellular metabolic activity.

Material Eluate Preparation:

Prepare resin samples according to the manufacturer's instructions, including post-curing.

Sterilize samples using a suitable method (e.g., UV irradiation or ethylene oxide).

Incubate the samples in a cell culture medium (e.g., DMEM with 10% FBS) at a surface

area to volume ratio of 3 cm²/mL for 24 hours at 37°C.

Collect the eluate and filter it through a 0.22 µm syringe filter.

Cell Culture and Exposure:

Seed a suitable cell line (e.g., L929 mouse fibroblasts or human gingival fibroblasts) in a

96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

Remove the culture medium and replace it with the prepared material eluates. Include

negative (fresh medium) and positive (e.g., dilute phenol) controls.

Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

MTT Assay Procedure:

Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.

Remove the MTT solution and add 100 µL of DMSO to dissolve the formazan crystals.
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Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage relative to the negative control.

LDH Assay for Cytotoxicity
The Lactate Dehydrogenase (LDH) assay is a cytotoxicity test that measures the activity of

LDH released from damaged cells.

Material Eluate Preparation and Cell Exposure:

Follow steps 1 and 2 as described for the MTT assay.

LDH Assay Procedure:

After the exposure period, transfer 50 µL of the cell culture supernatant from each well to a

new 96-well plate.

Prepare a positive control for maximum LDH release by adding a lysis buffer to control

wells 1 hour before the end of the exposure.

Add 50 µL of the LDH assay reaction mixture to each well.

Incubate for 30 minutes at room temperature, protected from light.

Add 50 µL of stop solution.

Measure the absorbance at 490 nm.

Calculate cytotoxicity as a percentage relative to the maximum LDH release control.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for in vitro cytotoxicity testing of 3D

printer resins.
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Caption: General workflow for cytotoxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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